Cas no 285135-89-9 ((3E)-4-ethoxy-1,1-difluorobut-3-en-2-one)

(3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one is a fluorinated enone compound characterized by its ethoxy and difluoromethyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of fluorinated heterocycles and complex molecules. The presence of both electron-withdrawing (difluoromethyl) and electron-donating (ethoxy) groups enhances its versatility in Michael additions, cycloadditions, and other nucleophilic reactions. Its stability under controlled conditions ensures reliable handling in synthetic applications. The compound’s fluorine content also contributes to potential applications in pharmaceuticals and agrochemicals, where fluorination often improves bioavailability and metabolic stability. Suitable for use under inert conditions, it is typically stored at low temperatures to maintain purity.
(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one structure
285135-89-9 structure
Product Name:(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one
CAS No:285135-89-9
MF:C6H8F2O2
MW:150.123329162598
MDL:MFCD16616791
CID:248513
PubChem ID:15892723
Update Time:2025-10-08

(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one,4-ethoxy-1,1-difluoro-, (3E)-
    • 4-ethoxy-1,1-difluorobut-3-en-2-one
    • (3E)-4-ethoxy-1,1-difluorobut-3-en-2-one
    • 375856-23-8
    • 285135-89-9
    • MFCD16616791
    • CS-0437653
    • EN300-705905
    • AS-76085
    • D95475
    • EN300-120591
    • 3-Buten-2-one, 4-ethoxy-1,1-difluoro-
    • (E)-4-Ethoxy-1,1-difluorobut-3-en-2-one
    • AKOS037622123
    • 3-Buten-2-one, 4-ethoxy-1,1-difluoro-, (3E)-
    • STL585032
    • MDL: MFCD16616791
    • Inchi: 1S/C6H8F2O2/c1-2-10-4-3-5(9)6(7)8/h3-4,6H,2H2,1H3/b4-3+
    • InChI Key: KGQQKBSALJNKEH-ONEGZZNKSA-N
    • SMILES: FC(C(/C=C/OCC)=O)F

Computed Properties

  • Exact Mass: 150.04923582g/mol
  • Monoisotopic Mass: 150.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 147.1±40.0 ºC (760 Torr),
  • Flash Point: 42.3±22.2 ºC,
  • Solubility: Slightly soluble (18 g/l) (25 º C),

(3E)-4-ethoxy-1,1-difluorobut-3-en-2-one Pricemore >>

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Additional information on (3E)-4-ethoxy-1,1-difluorobut-3-en-2-one

Professional Introduction to (3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one (CAS No. 285135-89-9)

(3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one is a fluorinated enone derivative with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 285135-89-9, has garnered attention due to its unique structural features and its applicability in the development of novel therapeutic agents. The presence of both ethoxy and difluoromethyl groups in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound’s molecular structure consists of a conjugated system featuring a double bond between the third and fourth carbon atoms, flanked by an ethoxy substituent at the fourth carbon and a 1,1-difluorobutyl moiety at the second carbon. This arrangement not only enhances its reactivity but also opens up possibilities for diverse synthetic pathways. The fluorine atoms introduce electron-withdrawing effects, which can influence the compound’s interactions with biological targets, potentially enhancing its pharmacological activity.

In recent years, there has been growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological receptors. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to more effective drug candidates. Specifically, (3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one has been explored in the context of developing inhibitors for various enzymatic targets. Its enone core is particularly relevant in designing molecules that interact with proteases and other hydrolases, which are key targets in treating inflammatory diseases and infections.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The reactive double bond and functional groups present in (3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one allow for diverse chemical transformations, including nucleophilic additions, Michael additions, and cyclizations. These reactions can be harnessed to generate libraries of derivatives with tailored properties for drug discovery purposes. For instance, researchers have utilized this compound to synthesize novel heterocyclic structures that exhibit promising biological activities against cancer cell lines.

The pharmacological profile of (3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one has been investigated in several preclinical studies. Initial findings suggest that it may possess inhibitory effects on certain kinases and phosphodiesterases, which are overexpressed in various pathological conditions. The ethoxy group contributes to hydrophobic interactions with target proteins, while the electron-withdrawing nature of the fluorine atoms enhances binding affinity. These characteristics make it an attractive candidate for further optimization through structure-based drug design approaches.

Moreover, the compound’s stability under various conditions makes it suitable for formulation into pharmaceutical products. Its resistance to hydrolysis and oxidation ensures that it remains active during storage and administration. This stability is particularly important for oral formulations where degradation could compromise therapeutic efficacy. Additionally, the low toxicity profile observed in preliminary toxicity studies bodes well for its future development as a drug candidate.

The synthesis of (3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently. The introduction of fluorine atoms has been achieved through metal-halogen exchange or direct fluorination methods, showcasing the versatility of current synthetic methodologies.

In conclusion, (3E)-4-Ethoxy-1,1-difluorobut-3-en-2-one (CAS No. 285135-89-9) represents a promising entity in medicinal chemistry with applications ranging from enzyme inhibition to anticancer therapy. Its unique structural features and favorable physicochemical properties position it as a valuable scaffold for further exploration. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

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